2-Methyl-N-(3,4,5-trimethoxyphenyl)quinazolin-4-amine

• CAS RN: 883732-61-4
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-methyl-N-(3,4,5-trimethoxyphenyl)quinazolin-4-amine
• InChI: InChI=1S/C18H19N3O3/c1-11-19-14-8-6-5-7-13(14)18(20-11)21-12-9-15(22-2)17(24-4)16(10-12)23-3/h5-10H,1-4H3,(H,19,20,21)
• InChI Key: HYXKCDQTUTVHAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=N1)NC3=CC(=C(C(=C3)OC)OC)OC

Description

2-Methyl-N-(3,4,5-trimethoxyphenyl)quinazolin-4-amine is a useful research compound. Its molecular formula is C18H19N3O3 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The title compound was prepared from 4-chloro-2-methyl-quinazoline (179 mg, 1.0 mmol), 3,4,5-trimethoxy-aniline (183 mg, 1.0 mmol) and sodium acetate (98.4 mg, 1.2 mmol) similar to example 20 to give 239 mg (73.5%) of white solids. 1H NMR (CDCl3): 7.88 (t, J=7.2 Hz, 2H), 7.77 (t, J=7.2 Hz, 1H), 7.51 (t, J=8.1 Hz, 2H), 7.22 (s, 2H), 3.92-3.87 (m, 9H), 2.72 (s, 3H).